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Compound of Interest

Compound Name: Propylene glycol, allyl ether

Cat. No.: B072440 Get Quote

Propylene Glycol Monoallyl Ether: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of

propylene glycol monoallyl ether. The information is curated for professionals in research,

science, and drug development, with a focus on presenting clear, concise data and

methodologies.

Core Physical and Chemical Properties
Propylene glycol monoallyl ether is a clear, colorless liquid.[1][2][3] It is recognized for its utility

as a reactive diluent and a building block in chemical synthesis.[4]

Physical Properties
The physical characteristics of propylene glycol monoallyl ether are summarized in the table

below. It is important to note that some of the presented data are estimates and should be

considered as such in any experimental design.
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Property Value Source

Molecular Formula C₆H₁₂O₂ [1][2]

Molecular Weight 116.16 g/mol [1][2]

Boiling Point ~157.22 °C (rough estimate) [1][5]

Density
~0.9548 g/cm³ (rough

estimate)
[1][5]

Appearance Clear, colorless liquid [1][2][3]

Solubility
Soluble in water and many

organic solvents.[4]

Chemical Properties
Property Value Source

CAS Number 1331-17-5 [1][2]

IUPAC Name
1-(prop-2-en-1-yloxy)propan-2-

ol

Synonyms

Propylene glycol allyl ether,

1(or 2)-(2-Propen-1-

yloxy)propanol

[4]

Flash Point 118 °C [5]

Vapor Pressure 0.000837 mmHg at 25°C [5]

Refractive Index ~1.4030 (estimate) [5]

Synthesis of Propylene Glycol Monoallyl Ether
Propylene glycol monoallyl ether is typically synthesized through the reaction of propylene

oxide with an alcohol, in this case, allyl alcohol.[6] This reaction is generally catalyzed by a

basic or acidic catalyst.[6]
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A common method is the base-catalyzed reaction of propylene oxide and an alcohol.[6] This

process involves the nucleophilic attack of the alkoxide (formed from the alcohol and the base)

on the epoxide ring of propylene oxide. The reaction is exothermic and requires careful

temperature control.[6]

Reactants

Catalyst

Reaction Purification Product

Propylene Oxide Reaction Vessel

Allyl Alcohol

Base (e.g., NaOH, KOH)

Distillation Propylene Glycol Monoallyl Ether
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General synthesis workflow for propylene glycol monoallyl ether.

Chemical Reactivity
The chemical reactivity of propylene glycol monoallyl ether is dictated by its two primary

functional groups: the hydroxyl (-OH) group and the allyl ether (-O-CH₂-CH=CH₂) group.

Reactions of the Hydroxyl Group
The secondary hydroxyl group can undergo typical alcohol reactions, such as esterification with

carboxylic acids or acid chlorides, and oxidation to a ketone.

Reactions of the Allyl Ether Group
The allyl group is the more reactive site for many transformations.
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Electrophilic Addition: The double bond in the allyl group can undergo electrophilic addition

reactions with reagents such as halogens (Br₂, Cl₂), hydrogen halides (HBr, HCl), and water

(in the presence of an acid catalyst).

Polymerization: The presence of the double bond allows for free-radical or transition-metal-

catalyzed polymerization, making it a useful monomer in the synthesis of polymers.[4]

Cleavage: The ether linkage can be cleaved under strongly acidic conditions, typically with

HBr or HI.[7]

Experimental Protocols
Detailed methodologies for determining the key physical properties of propylene glycol

monoallyl ether are provided below. These are general protocols applicable to liquid organic

compounds.

Determination of Boiling Point (Microscale Method)
This method is suitable for small sample volumes and provides good accuracy.

Apparatus:

Thiele tube or melting point apparatus

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil)

Procedure:

A small amount of the liquid sample (a few drops) is placed into the small test tube.

The capillary tube, with its sealed end up, is placed inside the test tube containing the liquid.

The test tube is attached to a thermometer.
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The assembly is placed in a Thiele tube containing heating oil, ensuring the sample is level

with the thermometer bulb.[8]

The Thiele tube is heated gently.[9]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is stopped when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.[8]
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Place sample in test tube

Insert inverted sealed capillary tube

Attach to thermometer

Place assembly in Thiele tube

Heat gently

Observe steady stream of bubbles

Stop heating

Record temperature when liquid enters capillary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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